Cas no 65996-58-9 (9-Deazaguanine)

• Product Name: 9-Deazaguanine
• CAS No: 65996-58-9
• MF: C₆H₆N₄O
• MW: 150.138040065765
• MDL: MFCD09540493
• CID: 516624
• PubChem ID: 135461003
• Update Time: 2025-10-05

9-Deazaguanine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• 9-Deazaguanine
• 2-amino-1,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• 2-amino-1H-pyrrolo[3,2-d]pyrimidin-4(5H)one
• 2-AMINO-1H-PYRROLO[3,2-D]PYRIMIDIN-4(5H)-ONE
• 4H-Pyrrolo[3,2-d]pyrimidin-4-one,2-amino-3,5-dihydro-
• 2-Amino-3,5-dihydro-pyrrolo[3,2-d]pyrimidin-4-one
• 9-carbaguanine
• 9-Deazaguanidine
• 9DG
• 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 2-amino-1,5-dihydro-
• H2O1DD3CAN
• 2-Amino-3,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• FFYPRJYSJODFFD-UHFFFAOYSA-N
• NSC344522
• 2-amino-5h-pyrrolo[3,2-d]pyrimidin-4(3h)-one
• 2-Amino-3,5-dihydropyrrolo(3,2-d)pyrimidin-4-one
• 4H-Pyrrolo(3,2-d)pyrimidin-4-o
• 2-Amino-3 pound not5-dihydropyrrolo[3 pound not2-d]pyrimidin-4-one
• DTXSID20216202
• NSC-344522
• BDBM50108005
• DS-10645
• 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 2-amino-1,5-dihydro- (9CI)
• 2-amino-3H,4H,5H-pyrrolo(3,2-d)pyrimidin-4-one
• NS00073180
• DB04356
• 2-Amino-3,5-dihydro-4H-pyrrolo(3,2-d)pyrimidine-4-one
• CHEMBL367746
• SCHEMBL1715820
• SB38177
• 2-Amino-1,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one #
• UNII-H2O1DD3CAN
• 4H-Pyrrolo(3,2-d)pyrimidin-4-one, 2-amino-1,5-dihydro-
• DTXCID80138693
• SCHEMBL4872325
• Q27457004
• MFCD09540493
• 2-AMINO-3,5-DIHYDRO-4H-PYRROLO(3,2-D)PYRIMIDIN-4-ONE
• 2-amino-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
• 65996-58-9
• AKOS006329593
• 2-AMINO-1,5-DIHYDRO-4H-PYRROLO(3,2-D)PYRIMIDIN-4-ONE
• AKOS000320629
• DB-050013
• 2-amino-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
• W-203443
• 2-Amino-1,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
• PD057040
• 4H-PYRROLO(3,2-D)PYRIMIDIN-4-ONE, 2-AMINO-3,5-DIHYDRO-
• HY-121106
• NSC 344522
• CS-0079471

• MDL： MFCD09540493
• Inchi： 1S/C6H6N4O/c7-6-9-3-1-2-8-4(3)5(11)10-6/h1-2,8H,(H3,7,9,10,11)
• InChI Key： FFYPRJYSJODFFD-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CN2)N=C(N)N1

Computed Properties

• Exact Mass: 150.05400
• Monoisotopic Mass: 150.054161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.3
• XLogP3: -0.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.87
• Boiling Point: 452.7°C at 760 mmHg
• Flash Point: 227.6°C
• Refractive Index: 1.89
• PSA: 87.56000
• LogP: 0.41460

9-Deazaguanine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 9-Deazaguanine

9-Deazaguanine (CAS No. 65996-58-9): A Promising Compound in Medicinal Chemistry

9-Deazaguanine (CAS No. 65996-58-9) is a purine analog that has garnered significant attention in the field of medicinal chemistry due to its unique structural and biological properties. This compound, also known as 8-Azahypoxanthine, is a derivative of guanine with a nitrogen atom replaced by a carbon atom at the 9-position, leading to distinct chemical and biological characteristics.

The structural modification of 9-Deazaguanine has been explored for its potential in various therapeutic applications, particularly in the development of antiviral and anticancer agents. Recent studies have highlighted its ability to inhibit specific enzymes involved in nucleic acid metabolism, making it a valuable lead compound for drug discovery.

In the context of antiviral research, 9-Deazaguanine has shown promising results against several viral infections. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 9-Deazaguanine derivatives exhibit potent antiviral activity against herpes simplex virus (HSV) and human cytomegalovirus (HCMV). The mechanism of action involves the inhibition of viral DNA polymerase, thereby preventing viral replication and spread.

Beyond its antiviral properties, 9-Deazaguanine has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute has shown that certain derivatives of 9-Deazaguanine can selectively target and inhibit the growth of cancer cells while sparing normal cells. This selective toxicity is attributed to the compound's ability to interfere with DNA synthesis and repair mechanisms in cancer cells.

The pharmacokinetic and pharmacodynamic properties of 9-Deazaguanine have been extensively studied to optimize its therapeutic potential. Preclinical studies have demonstrated that 9-Deazaguanine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Additionally, its low toxicity and high selectivity for target enzymes enhance its safety profile.

In the realm of clinical trials, several derivatives of 9-Deazaguanine are currently under investigation for their efficacy and safety in treating various diseases. For example, a phase II clinical trial evaluating the use of a specific 9-Deazaguanine derivative in patients with advanced solid tumors has shown promising preliminary results, with some patients experiencing significant tumor regression.

The versatility of 9-Deazaguanine extends beyond its direct therapeutic applications. It has also been used as a building block in the synthesis of more complex molecules with enhanced biological activities. For instance, researchers at the University of California have developed novel prodrugs based on 9-Deazaguanine, which are designed to improve drug delivery and reduce side effects.

In conclusion, 9-Deazaguanine (CAS No. 65996-58-9) represents a promising compound in medicinal chemistry with diverse applications in antiviral and anticancer therapy. Its unique structural features and biological activities make it an attractive lead compound for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, the future prospects for this compound appear highly promising.